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Compound of Interest

Compound Name: Disodium maleate

Cat. No.: B1238016

Disodium maleate, the sodium salt of maleic acid, is a versatile organic compound with
significant applications across various scientific disciplines, including pharmaceutical sciences,
biochemistry, and materials science. This guide provides an in-depth overview of its chemical
and physical properties, synthesis protocols, and its utility in research and drug development.

Core Physicochemical Properties

A summary of the key quantitative data for disodium maleate is presented below. These
properties are fundamental to its application in experimental settings.
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Property Value Citations

Molecular Formula CaHzNaz04 [L1121[31[4115]

Molecular Weight 160.04 g/mol [1112][3][5]

Exact Mass 159.97484710 g/mol [11[2]

Appearance White crystalline or amorphous (115]
powder

Density 1.3-1.499 g/cm?3 [1]

Melting Point 138-139 °C [1]

Water Solubility Highly soluble [1]

pH of 5% Solution 7.0-9.0 [1][5]

CAS Number 371-47-1 [1][3][6]

Molecular Structure and Formula

Disodium maleate is an organic sodium salt with the chemical formula CaH2Na20a4.[1][2][3][4]
[5] It is the disodium salt of maleic acid, a dicarboxylic acid with a cis-configuration of the
carboxyl groups, which is crucial for its chemical reactivity.[1]

Synthesis of Disodium Maleate

The synthesis of disodium maleate is typically achieved through straightforward acid-base
chemistry.

Experimental Protocol: Neutralization of Maleic
Anhydride

A common and efficient method for the laboratory-scale synthesis of disodium maleate
involves the reaction of maleic anhydride with sodium hydroxide in an aqueous solution.[7]

Materials:

o Maleic Anhydride (9.8 parts by weight)
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e Sodium Hydroxide (8 parts by weight)
o Deionized Water (100 parts by weight)
Procedure:

o Carefully add 8 parts by weight of sodium hydroxide and 9.8 parts by weight of maleic
anhydride to 100 parts by weight of deionized water in a suitable reaction vessel.[7]

« Stir the mixture until all solids have dissolved, resulting in a homogeneous aqueous solution
of disodium maleate.[7]

e The resulting solution can be used directly or the disodium maleate can be isolated by
removing the water, for example, using a rotary evaporator to yield a white powder.[7]

Synthesis of Disodium Maleate

Reactants

[Maleic Anhydride} [Sodium Hydroxide} Water (Solvent)

Mixing and Dissolving

Exothermic Reaction

Product

y

[Disodium Maleate SolutiorD
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A flowchatrt illustrating the synthesis of disodium maleate.

Applications in Research and Drug Development

Disodium maleate's chemical properties make it a valuable tool in various research and
pharmaceutical applications.

Buffering Agent

In biochemical and cell culture applications, maintaining a stable pH is critical. Disodium
maleate can function as a buffering agent, particularly in the pH range of 5.0 to 6.5.[1]

Experimental Protocol: Preparation of a Maleate Buffer

This protocol describes the preparation of a 0.1 M maleate buffer solution.
Materials:

Disodium maleate

0.1 M Hydrochloric Acid (HCI)

Deionized Water

pH meter

Procedure:

Dissolve an appropriate amount of disodium maleate in deionized water to achieve a final
concentration of 0.1 M.

» Monitor the pH of the solution using a calibrated pH meter. The initial pH will be alkaline.[1][8]
o Slowly titrate the solution with 0.1 M HCI while stirring continuously.[8]
e Continue adding HCI until the desired pH (e.g., pH 6.0) is reached.

» Bring the solution to the final desired volume with deionized water.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1238016?utm_src=pdf-body-img
https://www.benchchem.com/product/b1238016?utm_src=pdf-body
https://www.benchchem.com/product/b1238016?utm_src=pdf-body
https://www.benchchem.com/product/b1238016?utm_src=pdf-body
https://www.benchchem.com/product/b1238016?utm_src=pdf-body
https://www.smolecule.com/products/s627195
https://www.benchchem.com/product/b1238016?utm_src=pdf-body
https://www.benchchem.com/product/b1238016?utm_src=pdf-body
https://www.smolecule.com/products/s627195
https://www.researchgate.net/post/how_to_prepare_a_maleic_acid_Tween_20_solution
https://www.researchgate.net/post/how_to_prepare_a_maleic_acid_Tween_20_solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratqry

Check Availability & Pricing

Workflow for Maleate Buffer Preparation
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A workflow diagram for preparing a disodium maleate buffer.
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Enzyme Inhibition Studies

Disodium maleate is a known inhibitor of fumarate hydratase, an enzyme in the Krebs (citric
acid) cycle.[1] This inhibitory action allows researchers to study the metabolic consequences of
disrupting this crucial pathway, which has implications for cancer research.[1]

Inhibition of Fumarate Hydratase by Disodium Maleate

Disodium Maleate
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Click to download full resolution via product page
The inhibitory effect of disodium maleate on the Krebs cycle.

Pharmaceutical Formulations

In the development of pharmaceuticals, disodium maleate serves as an excipient. Its high
water solubility and ability to interact with active pharmaceutical ingredients can enhance the
solubility and bioavailability of poorly soluble drugs.[1] Furthermore, it may be used to modulate

drug release profiles in controlled-release formulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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